Cas no 1249685-99-1 (2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol)

2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol is a fluorinated alcohol derivative featuring a thiophene ring substituted with a methyl group at the 5-position. The presence of the trifluoromethyl group adjacent to the hydroxyl functionality enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif is useful for modulating lipophilicity and metabolic stability in drug design. The compound’s reactivity allows for further functionalization, enabling applications in cross-coupling reactions or as a chiral building block. High purity grades are available to meet stringent research and industrial requirements.
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol structure
1249685-99-1 structure
Product Name:2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
CAS No:1249685-99-1
MF:C7H7F3OS
MW:196.190091371536
CID:6007484
PubChem ID:61099123
Update Time:2025-06-07

2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
    • EN300-1259041
    • 1249685-99-1
    • AKOS010332870
    • SY250302
    • alpha-(Trifluoromethyl)-5-methylthiophene-2-methanol
    • MFCD12786653
    • ODSWNOXWLBGDCN-UHFFFAOYSA-N
    • Inchi: 1S/C7H7F3OS/c1-4-2-3-5(12-4)6(11)7(8,9)10/h2-3,6,11H,1H3
    • InChI Key: ODSWNOXWLBGDCN-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1C(C(F)(F)F)O

Computed Properties

  • Exact Mass: 196.01697050g/mol
  • Monoisotopic Mass: 196.01697050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5Ų

2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1259041-0.05g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
0.05g
$744.0 2023-06-08
Enamine
EN300-1259041-0.1g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
0.1g
$779.0 2023-06-08
Enamine
EN300-1259041-0.25g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
0.25g
$814.0 2023-06-08
Enamine
EN300-1259041-0.5g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
0.5g
$849.0 2023-06-08
Enamine
EN300-1259041-1.0g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
1g
$884.0 2023-06-08
Enamine
EN300-1259041-2.5g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
2.5g
$1735.0 2023-06-08
Enamine
EN300-1259041-5.0g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
5g
$2566.0 2023-06-08
Enamine
EN300-1259041-10.0g
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
10g
$3807.0 2023-06-08
Enamine
EN300-1259041-50mg
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
50mg
$647.0 2023-10-02
Enamine
EN300-1259041-100mg
2,2,2-trifluoro-1-(5-methylthiophen-2-yl)ethan-1-ol
1249685-99-1
100mg
$678.0 2023-10-02
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